Cas no 1226446-86-1 (N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide)
N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1226446-86-1
- F5948-0204
- N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
- N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-methylthiadiazole-5-carboxamide
- N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
- VU0528691-1
- AKOS024528095
-
- Inchi: 1S/C11H10N6O2S2/c1-4-8(20-6(3)12-4)10-15-16-11(19-10)13-9(18)7-5(2)14-17-21-7/h1-3H3,(H,13,16,18)
- InChI Key: YXPJXCAIDMYPEC-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(C)=C1C1=NN=C(NC(C2=C(C)N=NS2)=O)O1
Computed Properties
- Exact Mass: 322.03066593g/mol
- Monoisotopic Mass: 322.03066593g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 163Ų
N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5948-0204-2μmol |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide |
1226446-86-1 | 90%+ | 2μl |
$57.0 | 2023-05-20 | |
| Life Chemicals | F5948-0204-1mg |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide |
1226446-86-1 | 90%+ | 1mg |
$54.0 | 2023-05-20 | |
| Life Chemicals | F5948-0204-2mg |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide |
1226446-86-1 | 90%+ | 2mg |
$59.0 | 2023-05-20 | |
| Life Chemicals | F5948-0204-3mg |
N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-methyl-1,2,3-thiadiazole-5-carboxamide |
1226446-86-1 | 90%+ | 3mg |
$63.0 | 2023-05-20 |
N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
Comprehensive Overview of N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1226446-86-1)
N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1226446-86-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of thiadiazole and oxadiazole derivatives, which are known for their diverse applications in drug discovery and material science.
The molecular structure of N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide combines multiple heterocyclic rings, including a thiazole, oxadiazole, and thiadiazole moiety. These structural components contribute to its potential as a bioactive molecule, particularly in the development of novel therapeutic agents. Researchers are particularly interested in its anti-inflammatory, antimicrobial, and anticancer properties, which are currently under investigation in preclinical studies.
One of the most frequently asked questions about CAS No. 1226446-86-1 is its solubility and stability under various conditions. This compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but has limited solubility in water. Its stability is influenced by factors such as pH, temperature, and exposure to light, making proper storage conditions crucial for maintaining its integrity.
In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide due to their potential applications in addressing global health challenges. The COVID-19 pandemic, for instance, has accelerated research into novel antiviral agents, and compounds with similar structural features have been explored for their potential efficacy against viral targets.
The synthesis of CAS No. 1226446-86-1 typically involves multi-step reactions, starting from readily available precursors. The key steps often include the formation of the oxadiazole ring through cyclization reactions, followed by coupling with the thiadiazole carboxamide moiety. Researchers are continuously optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing demand for green chemistry approaches in pharmaceutical manufacturing.
From a commercial perspective, N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is primarily available as a research chemical for academic and industrial laboratories. Its current applications focus on drug discovery programs, particularly in the screening of new therapeutic candidates for various diseases. The compound's mechanism of action is believed to involve interaction with specific biological targets, though detailed pharmacological studies are still ongoing.
Analytical characterization of CAS No. 1226446-86-1 typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are essential for confirming the compound's purity and structural integrity, which are critical factors in research applications. Recent advancements in analytical technologies have enabled more precise characterization of such complex heterocyclic systems.
The future prospects for N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide appear promising, particularly in the context of personalized medicine and targeted therapies. As our understanding of disease mechanisms at the molecular level improves, compounds with specific structural features like this one may play increasingly important roles in developing next-generation treatments. Ongoing research is exploring its potential in areas such as kinase inhibition and enzyme modulation.
For researchers working with CAS No. 1226446-86-1, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and adherence to laboratory safety protocols. While not classified as hazardous under standard conditions, all chemical substances require careful management to ensure safe working environments. Material safety data sheets (MSDS) should be consulted for specific handling instructions.
In conclusion, N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide represents an interesting example of modern heterocyclic chemistry with significant potential in life sciences research. Its unique combination of structural elements continues to attract scientific interest, particularly in the search for new bioactive molecules. As research progresses, we can expect to gain deeper insights into its properties and potential applications across various scientific disciplines.
1226446-86-1 (N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)